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Compound Name: 12B-Hydroxyganoderenic acid B

Cat. No.: B15572560

For Researchers, Scientists, and Drug Development Professionals

Introduction

123-Hydroxyganoderenic acid B is a triterpenoid compound isolated from the medicinal
mushroom Ganoderma lucidum. Triterpenoids from Ganoderma species are recognized for a
variety of pharmacological activities, including anti-tumor, anti-microbial, and anti-viral effects.
[1][2] While direct studies on the anti-aging properties of 123-Hydroxyganoderenic acid B are
limited, the broader class of ganoderic acids and related triterpenoids from Ganoderma lucidum
have demonstrated significant potential in mitigating aging processes.[3][4][5] The primary
mechanisms underlying these anti-aging effects are believed to be potent antioxidant activity
and the inhibition of key enzymes involved in skin aging, such as collagenase and tyrosinase.

These application notes provide a framework for investigating the anti-aging potential of 123-
Hydroxyganoderenic acid B, including detailed protocols for assessing its efficacy in key
areas of anti-aging research.

Potential Anti-Aging Mechanisms

The anti-aging effects of triterpenoids from Ganoderma lucidum are thought to be mediated
through several pathways. The antioxidant properties of these compounds help to neutralize
reactive oxygen species (ROS), which are major contributors to cellular damage and aging.[6]
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[7] Additionally, the inhibition of enzymes like collagenase, which breaks down collagen, and
tyrosinase, which is involved in hyperpigmentation, are critical for maintaining skin health and a
youthful appearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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